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InChI=1S/C59H96O25/c1-24-34(62)38(66)42(70)49(77-24)82-46-29(21-60)79-48(45(73)41(46)69)76-23-30-37(65)40(68)44(72)51(80-30)84-53(74)59-18-16-54(3,4)20-27(59)26-10-11-32-56(7)14-13-33(55(5,6)31(56)12-15-58(32,9)57(26,8)17-19-59)81-52-47(36(64)28(61)22-75-52)83-50-43(71)39(67)35(63)25(2)78-50/h10,24-25,27-52,60-73H,11-23H2,1-9H3/t24-,25-,27-,28-,29+,30+,31-,32+,33-,34-,35-,36-,37+,38+,39+,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,56-,57+,58+,59-/m0/s1
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Hederasaponin B is a triterpene saponin that has been found in H. helix and has antiviral and antioxidant activities. It inhibits the cytopathic effect induced by the enterovirus 71 (EV71) genotypes C3 and C4a (EC50s = 24.77 and 41.77 µg/ml, respectively), as well as reduces expression of the viral structural capsid protein VP2, in Vero cells. Hederasaponin B (100, 150, and 200 µg/ml) inhibits superoxide generation in human neutrophils.
Eleutheroside m, also known as glycoside L-g2 or hederacoside b, belongs to the class of organic compounds known as triterpene saponins. These are glycosylated derivatives of triterpene sapogenins. The sapogenin moiety backbone is usually based on the oleanane, ursane, taraxastane, bauerane, lanostane, lupeol, lupane, dammarane, cycloartane, friedelane, hopane, 9b, 19-cyclo-lanostane, cycloartane, or cycloartanol skeleton. Eleutheroside m...
